Cas no 97404-13-2 (9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1))

• Product name: 9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1)
• CAS No: 97404-13-2
• MF: C₁₆H₁₅ClN₂O₂
• MW: 302.755502939224
• CID: 804285
• PubChem ID: 14320097

9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1)
• 1-(2-aminoethylamino)anthracene-9,10-dione,hydrochloride
• 1-[(2-aminoethyl)amino]anthraquinone, monohydrochloride
• DTXSID40242947
• 1-[(2-Aminoethyl)amino]anthraquinone,monohydrochloride
• 97404-13-2
• NS00066651
• 1-((2-Aminoethyl)amino)anthraquinone, monohydrochloride
• EINECS 306-777-5

• Inchi： InChI=1S/C16H14N2O2.ClH/c17-8-9-18-13-7-3-6-12-14(13)16(20)11-5-2-1-4-10(11)15(12)19;/h1-7,18H,8-9,17H2;1H
• InChI Key： WYTHYWAAQAHLGD-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)NCCN.Cl

Computed Properties

• Exact Mass: 302.0822054g/mol
• Monoisotopic Mass: 302.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0